Cas no 2228483-32-5 (methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate
• CAS No: 2228483-32-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6344492
• PubChem ID: 165754971
• Update Time: 2025-08-04

methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate
• EN300-1806682
• 2228483-32-5

• Inchi： 1S/C9H13NO4/c1-9(2,6-4-5-14-10-6)7(11)8(12)13-3/h4-5,7,11H,1-3H3
• InChI Key： SIUAKPUOOGDXJP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C1C=CON=1)(C)C

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate

Methyl 2-Hydroxy-3-Methyl-3-(1,2-Oxazol-3-Yl)Butanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate, identified by the CAS number No 2228483-32-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a hydroxyl group, a methyl group, and an oxazole ring. The presence of these functional groups contributes to its versatile chemical properties and potential applications in drug design and development.

The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is a key feature of this compound. Oxazole derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. Recent studies have highlighted the role of oxazole-containing compounds in modulating enzyme activity and cellular signaling pathways, which has further increased their relevance in medicinal chemistry.

Methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate exhibits interesting physical and chemical properties. Its solubility in organic solvents and its ability to form hydrogen bonds due to the hydroxyl group make it suitable for various synthetic transformations. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have indicated that it may possess anti-inflammatory or antioxidant properties, which could be harnessed for developing new drugs. The methyl ester group further enhances its bioavailability, making it a favorable candidate for pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate to various protein targets with high accuracy. These computational models provide valuable insights into its potential interactions within biological systems, guiding experimental efforts toward optimizing its therapeutic potential.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring followed by esterification and hydroxylation steps. The use of green chemistry principles in these syntheses has become increasingly popular, aiming to reduce environmental impact while maintaining high yields and purity.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicity profile of methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-yl)butanoate. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, which will be crucial for advancing it into clinical trials.

In conclusion, methyl 2-hydroxy-3-methyl-3-(1,2-oxazol-3-y l)butanoate represents a compelling candidate for drug discovery efforts due to its unique structure and diverse functional groups. As research continues to uncover its full potential, this compound holds the promise of contributing significantly to the development of novel therapeutic agents.